![molecular formula C20H18N2O6 B7433366 Ethyl 4-[2-(3-nitrophenoxy)ethoxy]quinoline-3-carboxylate](/img/structure/B7433366.png)
Ethyl 4-[2-(3-nitrophenoxy)ethoxy]quinoline-3-carboxylate
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Overview
Description
Ethyl 4-[2-(3-nitrophenoxy)ethoxy]quinoline-3-carboxylate is a synthetic compound that belongs to the chemical class of quinoline carboxylates. It is commonly referred to as Ethyl 4-Quinolinecarboxylate or simply Ethyl Quinolinecarboxylate. This compound has been the subject of scientific research due to its potential use in various fields such as medicine, agriculture, and material science.
Mechanism of Action
The mechanism of action of Ethyl Quinolinecarboxylate is based on its ability to form a complex with amyloid fibrils. This complex emits a fluorescent signal when excited with light, which can be detected and quantified using specialized equipment. The binding of Ethyl Quinolinecarboxylate to amyloid fibrils is thought to be due to the presence of the quinoline ring, which interacts with the aromatic residues in the fibril structure.
Biochemical and Physiological Effects:
Ethyl Quinolinecarboxylate has been shown to have low toxicity and does not exhibit any significant biochemical or physiological effects at the concentrations used in research studies. It is considered to be a safe and reliable tool for the detection of amyloid fibrils in biological samples.
Advantages and Limitations for Lab Experiments
The advantages of using Ethyl Quinolinecarboxylate in lab experiments include its high selectivity and sensitivity for amyloid fibrils, its low toxicity, and its compatibility with various imaging techniques. However, the limitations of this compound include its relatively high cost and the need for specialized equipment to detect its fluorescent signal.
Future Directions
There are several future directions for the use of Ethyl Quinolinecarboxylate in scientific research. One potential application is in the development of new diagnostic tools for neurodegenerative diseases. Another direction is in the study of the structure and function of amyloid fibrils, which could lead to the discovery of new therapeutic targets for these diseases. Additionally, Ethyl Quinolinecarboxylate could be used in the development of new materials with fluorescent properties for various applications in industry and technology.
Synthesis Methods
The synthesis of Ethyl Quinolinecarboxylate involves a multi-step process that starts with the reaction of 3-nitrophenol with ethylene oxide to produce 2-(3-nitrophenoxy)ethanol. This intermediate is then reacted with 4-chloroquinoline-3-carboxylic acid in the presence of a base to yield Ethyl Quinolinecarboxylate. This synthetic method has been optimized to obtain high yields and purity of the final product.
Scientific Research Applications
Ethyl Quinolinecarboxylate has been extensively studied for its potential use as a fluorescent probe in biological imaging. It has been shown to selectively bind to amyloid fibrils, which are associated with neurodegenerative diseases such as Alzheimer's and Parkinson's. This property makes Ethyl Quinolinecarboxylate a promising tool for the early detection and diagnosis of these diseases.
properties
IUPAC Name |
ethyl 4-[2-(3-nitrophenoxy)ethoxy]quinoline-3-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18N2O6/c1-2-26-20(23)17-13-21-18-9-4-3-8-16(18)19(17)28-11-10-27-15-7-5-6-14(12-15)22(24)25/h3-9,12-13H,2,10-11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AWDVBCHDWVEJSG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C2=CC=CC=C2N=C1)OCCOC3=CC=CC(=C3)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18N2O6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
382.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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